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Compound of Interest

Compound Name: 18:1 PI(3,4,5)P3

Cat. No.: B15547053 Get Quote

Essential Safety and Handling of 18:1 PI(3,4,5)P3
For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides essential safety and logistical information for the handling and disposal of 18:1
PI(3,4,5)P3 (1,2-dioleoyl-sn-glycero-3-phospho-(1'-myo-inositol-3',4',5'-trisphosphate)), a

critical signaling molecule in cellular physiology.

Based on available safety data for closely related compounds, 18:1 PI(3,4,5)P3 is not classified

as a hazardous substance.[1][2][3] However, as the toxicological and pharmacological

properties of many research chemicals are not fully known, it is prudent to handle them with a

high degree of caution.[4][5][6][7]

Personal Protective Equipment (PPE)
Standard laboratory personal protective equipment should be worn at all times when handling

18:1 PI(3,4,5)P3 to minimize exposure risk.
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PPE Category Item Specification Rationale

Eye Protection
Safety Glasses or

Goggles
ANSI Z87.1-compliant

Protects eyes from

potential splashes or

aerosols.

Hand Protection
Disposable Nitrile

Gloves

Standard laboratory

grade

Prevents direct skin

contact with the

substance.

Body Protection Laboratory Coat Standard length

Protects skin and

personal clothing from

contamination.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a standardized operational plan ensures both the safety of laboratory personnel

and the integrity of the experimental sample.

Preparation: Before handling, ensure that the designated workspace, typically a clean

laboratory bench or a chemical fume hood, is free of contaminants. Assemble all necessary

equipment and reagents.

Personal Protective Equipment: Don the appropriate PPE as outlined in the table above.

Weighing (if solid): If the 18:1 PI(3,4,5)P3 is in powder form, carefully weigh the desired

amount in a clean, tared container within a chemical fume hood or on a balance with a draft

shield to prevent inhalation of any fine particulates.

Solubilization: Following the experimental protocol, dissolve the 18:1 PI(3,4,5)P3 in the

appropriate solvent. This should be done in a fume hood if volatile solvents are used.

Use in Experiment: Once prepared, the solution can be used in the intended experimental

setup.

Post-Handling: After use, thoroughly clean all equipment that came into contact with the

chemical.
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Handling Workflow for 18:1 PI(3,4,5)P3

Disposal Plan
As 18:1 PI(3,4,5)P3 is not classified as a hazardous substance, disposal should follow

standard laboratory procedures for non-hazardous chemical waste.

Unused Solid Material: Uncontaminated, unused solid 18:1 PI(3,4,5)P3 should be disposed

of in the designated non-hazardous solid chemical waste container.

Solutions: Aqueous solutions of 18:1 PI(3,4,5)P3 can typically be disposed of down the drain

with copious amounts of water, in accordance with institutional and local regulations. If the

solvent is organic or otherwise hazardous, the solution must be disposed of as hazardous

chemical waste.

Contaminated Materials: Any materials, such as pipette tips, tubes, or gloves, that are

contaminated with 18:1 PI(3,4,5)P3 should be placed in the appropriate laboratory waste

container for non-hazardous materials.

18:1 PI(3,4,5)P3 Waste

Determine Waste Type

Unused Solid

 Solid 

Aqueous Solution

 Liquid 

Organic Solution

 Liquid 

Contaminated Materials

 Solid 

Dispose in Non-Hazardous
Solid Chemical Waste

Dispose Down Drain with Water
(Check Local Regulations)

Dispose as Hazardous
Chemical Waste

Dispose in Non-Hazardous
Laboratory Waste
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Disposal Plan for 18:1 PI(3,4,5)P3

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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